6-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-N,N-dimethylpyrazine-2-carboxamide

• IUPAC Name: 6-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-N,N-dimethylpyrazine-2-carboxamide
• InChI: InChI=1S/C21H27N5O2/c1-4-17-15-25(19-13-22-12-18(23-19)21(28)24(2)3)11-10-20(27)26(17)14-16-8-6-5-7-9-16/h5-9,12-13,17H,4,10-11,14-15H2,1-3H3
• InChI Key: GTEOKDVQUDTXNY-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(CCC(=O)N1CC2=CC=CC=C2)C3=NC(=CN=C3)C(=O)N(C)C
• Molecular Formula: C21H27N5O2
• Molecular Weight: 381.5 g/mol

Description

6-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-N,N-dimethylpyrazine-2-carboxamide, also known as BzEtDZP, is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of diazepine derivatives and has been synthesized using various methods.

Mechanism of Action

6-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-N,N-dimethylpyrazine-2-carboxamide binds to the benzodiazepine site on GABA-A receptors, leading to an increase in the activity of the receptor. This leads to an increase in the inhibitory neurotransmitter GABA and a decrease in neuronal excitability, resulting in anxiolytic, sedative, and anticonvulsant effects. This compound also enhances the activity of AMPA receptors by increasing the conductance of ion channels, leading to an increase in synaptic plasticity and learning and memory.
Biochemical and physiological effects:
This compound has been shown to have anxiolytic, sedative, and anticonvulsant effects in animal models. It has also been shown to enhance learning and memory in rats. This compound has been shown to have a half-life of approximately 4 hours in rats, indicating that it is rapidly metabolized in vivo.

Advantages and Limitations for Lab Experiments

6-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-N,N-dimethylpyrazine-2-carboxamide has several advantages for use in lab experiments. It has high potency and selectivity for GABA-A and AMPA receptors, making it a useful tool for studying the function of these receptors. It also has a relatively short half-life, allowing for rapid clearance from the body. However, this compound has some limitations, including its limited solubility in water and its potential to cause sedation and respiratory depression at high doses.

Future Directions

There are several future directions for research on 6-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-N,N-dimethylpyrazine-2-carboxamide. One area of interest is the potential use of this compound in the treatment of epilepsy. Further studies are needed to determine the efficacy and safety of this compound in animal models of epilepsy. Another area of interest is the potential use of this compound in enhancing learning and memory in humans. Further studies are needed to determine the optimal dose and duration of treatment for this application. Additionally, further studies are needed to explore the potential of this compound in modulating other neurotransmitter systems and its potential for use in the treatment of other neurological disorders.

Synthesis Methods

6-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-N,N-dimethylpyrazine-2-carboxamide has been synthesized using various methods, including the reaction of 4-benzyl-3-ethyl-5-oxo-1,4-diazepane-1-carboxylic acid with N,N-dimethylpyrazine-2-carboxamide in the presence of coupling reagents. Another method involves the reaction of 4-benzyl-3-ethyl-5-oxo-1,4-diazepane-1-carboxylic acid with N,N-dimethylpyrazine-2-carboxamide in the presence of a base such as triethylamine. These methods have been optimized to produce high yields of this compound.

Scientific Research Applications

6-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-N,N-dimethylpyrazine-2-carboxamide has shown potential applications in scientific research, particularly in the field of neuroscience. It has been shown to modulate the activity of GABA-A receptors, which are important targets for drugs used to treat anxiety and sleep disorders. This compound has also been shown to enhance the activity of AMPA receptors, which are important for synaptic plasticity and learning and memory. Additionally, this compound has been shown to have anticonvulsant effects and may have potential applications in the treatment of epilepsy.